Cas no 102072-63-9 (Dimethyl Hexacos-13-enedioate)

• Product Name: Dimethyl Hexacos-13-enedioate
• CAS No: 102072-63-9
• MF: C₂₈H₅₂O₄
• MW: 452.710089683533
• CID: 1131788
• PubChem ID: 71332735
• Update Time: 2025-04-20

Dimethyl Hexacos-13-enedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl Hexacos-13-enedioate
• DTXSID20761121
• 102072-63-9

• Inchi： 1S/C28H52O4/c1-31-27(29)25-23-21-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22-24-26-28(30)32-2/h3-4H,5-26H2,1-2H3
• InChI Key： TVUDSSLUXVKYTM-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCC=CCCCCCCCCCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 452.38676
• Monoisotopic Mass: 452.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 10.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters